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Cat. No.: B15398764 Get Quote

An In-Depth Technical Guide to (E)-7-Dodecenal
For Researchers, Scientists, and Drug Development Professionals

Abstract
(E)-7-Dodecenal is an unsaturated aldehyde with relevance in chemical ecology, particularly

as an insect pheromone component. This technical guide provides a comprehensive overview

of its chemical properties, synthesis, and known biological roles. Detailed methodologies for its

synthesis via the Wittig reaction and its analysis by gas chromatography-mass spectrometry

(GC-MS) are presented. Furthermore, the broader context of unsaturated aldehydes in cellular

signaling, particularly their involvement in lipid peroxidation pathways, is discussed. This

document aims to serve as a valuable resource for researchers investigating the chemical and

biological facets of (E)-7-Dodecenal and related long-chain aldehydes.

Chemical Identification and Properties
(E)-7-Dodecenal is a long-chain aliphatic aldehyde characterized by a carbon-carbon double

bond between the seventh and eighth carbon atoms in a twelve-carbon chain, with the trans

(E) configuration.
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Identifier Value

CAS Registry Number 82944-76-1[1]

IUPAC Name (E)-dodec-7-enal[1]

Molecular Formula C₁₂H₂₂O[1]

Molecular Weight 182.30 g/mol [1]

Synonyms:

(E)-7-Dodecenal[1]

7E-Dodecenal[1]

7-Dodecenal[1]

7-dodecenal, E[1]

(7E)-7-Dodecenal[1]

A comprehensive list of its physicochemical properties is provided in the table below.
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Property Value Source

XLogP3 4.4 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 9 PubChem

Exact Mass 182.167065 g/mol PubChem

Monoisotopic Mass 182.167065 g/mol PubChem

Topological Polar Surface Area 17.1 Å² PubChem

Heavy Atom Count 13 PubChem

Complexity 127 PubChem

Synthesis of (E)-7-Dodecenal
The Wittig reaction is a versatile and widely employed method for the stereoselective synthesis

of alkenes, making it a suitable approach for the preparation of (E)-7-Dodecenal.[2][3][4][5][6]

This reaction involves the coupling of an aldehyde or ketone with a phosphorus ylide. For the

synthesis of (E)-7-Dodecenal, a stabilized ylide is typically used to favor the formation of the

(E)-isomer.[6]

General Wittig Reaction Workflow
The synthesis can be conceptually broken down into two main stages: the preparation of the

phosphonium ylide and the subsequent reaction with the appropriate aldehyde.
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General Workflow for Wittig Synthesis
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Caption: General workflow for the Wittig reaction.

Experimental Protocol: Synthesis of (E)-7-Dodecenal
This protocol is a representative example and may require optimization based on specific

laboratory conditions and available starting materials.

Materials:

Heptanal

(5-Formylpentyl)triphenylphosphonium bromide
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Sodium methoxide

Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Ylide Generation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve (5-Formylpentyl)triphenylphosphonium bromide in anhydrous DMF. Cool the

solution to 0°C in an ice bath.

Slowly add a solution of sodium methoxide in methanol to the stirred phosphonium salt

solution. The appearance of a characteristic orange-red color indicates the formation of the

ylide.

Wittig Reaction: To the ylide solution, add heptanal dropwise while maintaining the

temperature at 0°C.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Workup: Quench the reaction by adding saturated aqueous NH₄Cl.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with brine, then dry over anhydrous MgSO₄.
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Filter the solution and concentrate the solvent under reduced pressure to obtain the crude

product.

Purification: Purify the crude (E)-7-Dodecenal by silica gel column chromatography using a

hexane/ethyl acetate gradient.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of

volatile and semi-volatile compounds like (E)-7-Dodecenal. It allows for the separation,

identification, and quantification of the analyte.

Experimental Protocol: GC-MS Analysis of (E)-7-
Dodecenal
Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for the analysis of fatty aldehydes (e.g., DB-5ms or equivalent)

Sample Preparation:

Dissolve a small amount of the purified (E)-7-Dodecenal in a suitable volatile solvent (e.g.,

hexane or dichloromethane).

For biological samples, a derivatization step may be necessary to improve volatility and

thermal stability. A common derivatizing agent is O-(2,3,4,5,6-

pentafluorobenzyl)hydroxylamine (PFBHA).

GC-MS Parameters (Example):

Injector Temperature: 250°C

Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 280°C at a rate

of 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Biological Significance and Applications
While direct applications of (E)-7-Dodecenal in drug development are not extensively

documented, its role as an insect pheromone and the broader biological activities of

unsaturated aldehydes provide important context for researchers.

Insect Pheromone
The geometric isomer, (Z)-7-Dodecenal, is a known sex pheromone component for several

moth species, including the pearl millet stemborer (Coniesta ignefusalis) and the forest tent

caterpillar (Malacosoma disstria). Pheromones are crucial for chemical communication in

insects and are utilized in pest management strategies.

Role in Lipid Peroxidation and Cellular Signaling
Unsaturated aldehydes, including long-chain aldehydes like dodecenal, are products of lipid

peroxidation, a process initiated by reactive oxygen species (ROS) that damage lipids within

cell membranes.[7][8] These aldehydes are highly reactive and can form adducts with cellular

macromolecules such as proteins and DNA, leading to cellular stress and damage.[7]

However, at lower concentrations, these aldehydes can also act as signaling molecules,

modulating various cellular pathways.[8][9] The accumulation of lipid peroxidation products can

trigger specific signaling cascades, often as a response to oxidative stress.[10] This dual role

as both damaging agents and signaling molecules makes them a subject of interest in the

study of various pathological conditions.
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Lipid Peroxidation and Aldehyde Signaling
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Caption: The role of unsaturated aldehydes in lipid peroxidation and cellular signaling.

Potential for Further Research
The reactivity of the aldehyde functional group and the long alkyl chain of (E)-7-Dodecenal
present opportunities for its use as a chemical probe or as a starting material for the synthesis
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of more complex bioactive molecules. Its potential effects on cellular membranes and signaling

pathways warrant further investigation, particularly in the context of diseases associated with

oxidative stress.

Conclusion
(E)-7-Dodecenal is a molecule with established significance in chemical ecology and potential

for broader applications in biochemical research. This guide has provided a detailed overview

of its properties, a practical protocol for its synthesis, and methods for its analysis. The

exploration of its role within the larger class of unsaturated aldehydes highlights its relevance to

the study of lipid peroxidation and cellular signaling. It is hoped that this comprehensive

resource will facilitate further research into the chemistry and biology of this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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